Cas no 326911-62-0 (5-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-1,3-diazinane-2,4,6-trione)

• Product Name: 5-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-1,3-diazinane-2,4,6-trione
• CAS No: 326911-62-0
• MF: C₁₄H₁₅N₅O₆S
• MW: 381.363801240921
• CID: 5970554
• PubChem ID: 2314995
• Update Time: 2025-05-30

5-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-1,3-diazinane-2,4,6-trione
• 5-(2-(4-(morpholinosulfonyl)phenyl)hydrazono)pyrimidine-2,4,6(1H,3H,5H)-trione
• 2,4,5,6(1H,3H)-Pyrimidinetetrone, 5-[2-[4-(4-morpholinylsulfonyl)phenyl]hydrazone]
• MLS000401503
• Z55344590
• SR-01000081823
• AKOS001031708
• 326911-62-0
• HMS2622C05
• CHEMBL1401820
• F0871-0445
• 6-hydroxy-5-[(4-morpholin-4-ylsulfonylphenyl)diazenyl]-1H-pyrimidine-2,4-dione
• SR-01000081823-1
• SMR000243209
• 5-{2-[4-(MORPHOLINE-4-SULFONYL)PHENYL]HYDRAZIN-1-YLIDENE}-1,3-DIAZINANE-2,4,6-TRIONE

• Inchi： 1S/C14H15N5O6S/c20-12-11(13(21)16-14(22)15-12)18-17-9-1-3-10(4-2-9)26(23,24)19-5-7-25-8-6-19/h1-4,17H,5-8H2,(H2,15,16,20,21,22)
• InChI Key： NRVIVRCXGQOXFT-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)/C(=N\NC2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)/C(=O)N1

Computed Properties

• Exact Mass: 381.07430439g/mol
• Monoisotopic Mass: 381.07430439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• pka: 5.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}-1,3-diazinane-2,4,6-trione

Compound CAS No 326911-62-0: A Comprehensive Overview

The compound with CAS No 326911-62-0, known as 5-{2-[4-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-1,3-diazinane-2,4,6-trione, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the synthesis, structure, and applications of this intriguing molecule.

Synthesis and Structural Features

The synthesis of 5-{2-[4-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-1,3-diazinane-2,4,6-trione involves a multi-step process that combines advanced organic chemistry techniques. The molecule is characterized by a central 1,3-diazinane ring system with a hydrazone linkage to a morpholine-sulfonyl-substituted phenyl group. This structure endows the compound with unique electronic properties and reactivity.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its activity as a kinase inhibitor, which could have implications in the treatment of various diseases such as cancer and inflammatory disorders. The morpholine-sulfonyl group is particularly significant due to its ability to enhance bioavailability and target specificity.

Chemical Properties and Stability

The chemical stability of 5-{2-[4-(morpholine-4-sulfonyl)phenyl]hydrazin-1-ylidene}-1,3-diazinane-2,4,6-trione has been extensively studied under various conditions. The molecule demonstrates good thermal stability and resistance to hydrolysis under physiological conditions. These properties make it a promising candidate for drug delivery systems and other pharmaceutical applications.

Future Directions

As research into this compound continues to advance, there is growing interest in exploring its potential for use in targeted drug delivery systems. The ability to modify the morpholine-sulfonyl group offers opportunities for tailoring the compound's properties to specific therapeutic needs. Future studies are expected to focus on optimizing its pharmacokinetic profile and evaluating its efficacy in preclinical models.

In conclusion, CAS No 326911-62-0 represents a significant advancement in organic chemistry with wide-ranging applications in the pharmaceutical industry. Its unique structure and promising biological activity position it as a key molecule for future research and development.